Cas no 1195-40-0 (6-Methylpyridine-2-carbaldehyde Oxime)

• Product Name: 6-Methylpyridine-2-carbaldehyde Oxime
• CAS No: 1195-40-0
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 211410
• PubChem ID: 135441746
• Update Time: 2025-05-28

6-Methylpyridine-2-carbaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,6-methyl-, oxime
• (6Z)-2-methyl-6-(nitrosomethylidene)-1H-pyridine
• 6-METHYL-2-PYRIDINEALDOXIME
• 6-methylpyridine-2-carbaldehyde oxime
• (hydroxyimino)(6-methyl(2-pyridyl))methane
• AC1NTOTB
• EINECS 214-796-4
• NSC403814
• SBB010024
• ST060469
• 2-Pyridinecarboxaldehyde, 6-methyl-, oxime, [C(E)]-
• 1265324-16-0
• MFCD04037756
• A804311
• CS-0222388
• (E)-N-[(6-METHYLPYRIDIN-2-YL)METHYLIDENE]HYDROXYLAMINE
• N-[(6-methylpyridin-2-yl)methylidene]hydroxylamine
• NSC 403814
• (6Z)-2-methyl-6-(nitrosomethylene)-1H-pyridine
• LS-07373
• AKOS003382143
• 6-Methylpicolinaldehyde oxime
• 6-Methylpicolinaldehydeoxime
• 2-Pyridinecarboxaldehyde, 6-methyl-, oxime
• NSC-403814
• (NE)-N-[(6-methylpyridin-2-yl)methylidene]hydroxylamine
• EN300-111017
• 1195-40-0
• 6-Methylpyridine-2-carbaldehyde Oxime

• Inchi： 1S/C7H8N2O/c1-6-3-2-4-7(9-6)5-8-10/h2-5,10H,1H3/b8-5+
• InChI Key： OIKGFMHISSQNRL-VMPITWQZSA-N
• SMILES： O/N=C/C1=CC=CC(C)=N1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 6-Methylpyridine-2-carbaldehyde Oxime

Comprehensive Overview of 6-Methylpyridine-2-carbaldehyde Oxime (CAS No. 1195-40-0): Properties, Applications, and Industry Insights

6-Methylpyridine-2-carbaldehyde Oxime (CAS No. 1195-40-0) is a specialized organic compound belonging to the pyridine derivatives family. Its molecular structure combines a methylpyridine backbone with an oxime functional group, making it a versatile intermediate in synthetic chemistry. The compound's IUPAC name reflects its precise configuration, while alternative designations like 6-Methyl-2-pyridinecarboxaldehyde oxime are also used in commercial and research contexts. This chemical has garnered attention due to its unique reactivity profile, particularly in pharmaceutical intermediates and agrochemical synthesis.

Recent trends in green chemistry have increased interest in 6-Methylpyridine-2-carbaldehyde Oxime as a potential building block for sustainable processes. Researchers are exploring its role in catalysis and ligand design, with particular focus on its chelation properties. The compound's ability to form stable complexes with transition metals makes it valuable for developing novel coordination polymers and metal-organic frameworks (MOFs), addressing current demands in materials science and energy storage applications.

From a spectroscopic characterization perspective, 1195-40-0 exhibits distinctive NMR peaks and IR absorption bands that facilitate its identification in complex mixtures. The oxime moiety (C=N-OH) shows characteristic stretching vibrations between 3200-3400 cm^-1 (O-H) and 1600-1650 cm^-1 (C=N), while the pyridine ring protons appear as a multiplet in the 7.0-8.5 ppm region in ¹H NMR spectra. These spectral markers are crucial for quality control in industrial production and analytical method development.

The synthetic versatility of 6-Methylpyridine-2-carbaldehyde Oxime enables its transformation into various heterocyclic compounds. Contemporary research highlights its utility in constructing pyrazolo[3,4-b]pyridines and imidazo[1,2-a]pyridines—scaffolds prevalent in drug discovery programs targeting kinase inhibitors and G-protein-coupled receptor modulators. This aligns with growing market needs for small molecule therapeutics and precision medicine approaches.

Industrial handling of CAS 1195-40-0 requires consideration of its physicochemical properties: typically appearing as a white to pale yellow crystalline solid with moderate solubility in polar organic solvents. Stability studies indicate optimal storage under inert atmosphere at 2-8°C to prevent oxime decomposition or isomerization. These parameters are critical for supply chain management and formulation development in end-use applications.

Emerging applications in electronic materials have expanded the relevance of 6-Methylpyridine-2-carbaldehyde Oxime. Its derivatives show promise as organic semiconductors and charge transport materials in OLED technology, responding to the global push for flexible electronics and energy-efficient displays. This intersection with Industry 4.0 technologies positions the compound as a valuable asset in advanced manufacturing sectors.

From a regulatory compliance standpoint, 1195-40-0 currently falls under standard chemical safety protocols without special restrictions in most jurisdictions. However, manufacturers should monitor evolving REACH regulations and global harmonization initiatives that may affect its commercial availability or handling requirements. Proactive risk assessment and safety data sheet (SDS) updates remain essential for responsible stewardship.

The market dynamics for 6-Methylpyridine-2-carbaldehyde Oxime reflect broader trends in fine chemicals demand. With Asia-Pacific emerging as a major production hub, supply chain resilience and quality assurance protocols have become key differentiators. Analytical techniques like HPLC purity testing and residual solvent analysis are increasingly specified in procurement contracts, emphasizing the industry's focus on material traceability and process validation.

Future research directions may explore the compound's potential in bioconjugation chemistry and prodrug design, leveraging its oxime click chemistry capabilities. The growing emphasis on theranostic agents and targeted drug delivery systems could further elevate the importance of this multifunctional synthon in biomedical innovation pipelines worldwide.